Cas no 1804945-65-0 (4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide)

• Product Name: 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide
• CAS No: 1804945-65-0
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• CID: 4884624
• Update Time: 2025-07-18

4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H7F3N2O2S/c1-3-2-4(6(8)9)5(7(10)12-3)15(11,13)14/h2,6H,1H3,(H2,11,13,14)
• InChI Key： WBTQKBLFHDAHFT-UHFFFAOYSA-N
• SMILES： S(C1=C(N=C(C)C=C1C(F)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 0.9
• Topological Polar Surface Area: 81.4

Additional information on 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide

4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide (CAS No. 1804945-65-0): An Overview of a Promising Compound in Medicinal Chemistry

4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide (CAS No. 1804945-65-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, fluoro, and methyl substituents on a pyridine ring, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide is particularly noteworthy for its ability to modulate various biological pathways. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. Additionally, the fluoro and methyl substituents contribute to the compound's overall stability and bioavailability, making it an attractive candidate for drug discovery.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide has also shown potential in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This finding suggests that 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide could be developed into a novel anticancer agent.

The pharmacokinetic properties of 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These properties suggest that 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide could be administered orally with minimal dosing frequency, enhancing patient compliance.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide. Early results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide strong support for the continued development of this compound as a potential drug candidate.

In conclusion, 4-(Difluoromethyl)-2-fluoro-6-methylpyridine-3-sulfonamide (CAS No. 1804945-65-0) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is likely that this compound will play an increasingly important role in the treatment of various diseases.